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Profile of Carzenide

The table below summarizes the key information available for Carzenide.

Attribute Description

Chemical Name 4-Sulfamoylbenzoic Acid [1] [2]

CAS Registry Number 138-41-0 [1]

Molecular Formula C₇H₇NO₄S [1] [2]

Mechanism of Action Competitive inhibitor of Carbonic Anhydrase II (CAII) [2]

Known Biological
Activities

Diuretic properties; research applications in epilepsy and cervical cancer

[1] [2]

Status Major circulating metabolite of the drug Mafenide [2]

The Modern Landscape for Identifying Alternatives

The search for new therapeutic compounds has evolved significantly. While Carzenide was identified

through traditional methods, current research focuses on two dominant approaches for discovering and
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evaluating alternative compounds.

Approach 1: Targeting Key Signaling Pathways

A prominent strategy in modern drug discovery involves targeting specific signaling pathways that are

critical for disease progression. The JAK/STAT signaling pathway is one such target, especially in cancers

like glioblastoma, due to its role in cell replication, anti-apoptosis, and immune suppression [3].

Research explores various natural product classes as JAK/STAT inhibitors, which can serve as alternatives to

synthetic molecules [3]:

Phenolics/Polyphenols: e.g., Resveratrol, Curcumin (inhibit JAK1, JAK2, STAT3)
Steroids: e.g., Diosgenin, Guggulsterone (inhibit JAK1/JAK2 and STAT3 DNA binding)

Terpenoids: e.g., Cucurbitacin, Andrographolide (inhibit JAK1, JAK2, STAT3, STAT5)

The following diagram illustrates how these natural products exert their inhibitory effects on the JAK/STAT

pathway, a common target for alternative compounds.
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Approach 2: AI-Driven Drug Repurposing
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A powerful contemporary method for finding alternative uses for existing drugs is Artificial Intelligence

(AI)-driven drug repurposing. This approach uses deep learning models to efficiently screen libraries of

FDA-approved drugs against new disease targets, dramatically accelerating discovery [4] [5].

A recent study successfully used this method to identify the anticancer drug Vismodegib as a novel COX-2

inhibitor. The workflow, which can be applied to find alternatives for any target, is summarized below [4]:

1. Acquire Target Data
(Active/Decoy compounds from DUD-E)

2. Train Deep Learning Model
(Graph Convolutional Network)

3. Virtual Screening
(Predict activity of FDA-approved drugs)

4. Molecular Docking
(Validate candidate binding)

5. Experimental Validation
(Cell culture studies)

Click to download full resolution via product page

How to Proceed with Your Comparison

To create the objective comparison guide you are looking for, I suggest the following steps:

Define the Therapeutic Context: The value of a compound is always relative to a specific goal. To

find direct alternatives, first define the primary objective, such as "inhibiting CAII for a specific
condition" or "targeting the JAK/STAT pathway in glioblastoma."
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Consult Specialized Databases: With a clear target, you can use specialized resources like the

DUD-E database (as used in the AI study [4]) or medicinal chemistry databases to find a list of
compounds known to act on your target of interest.

Extract Comparative Data: Once you have a list of alternative compounds, you can search scientific
literature for head-to-head studies or compile data from individual papers on their IC50 values

(potency), selectivity, and other relevant experimental results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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